4-Pentylphenol

• IUPAC Name: 4-pentylphenol
• InChI: InChI=1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
• InChI Key: ZNPSUQQXTRRSBM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)O
• Molecular Formula: C11H16O
• DSSTOX Substance ID: DTXSID9044164
• Molecular Weight: 164.24 g/mol
• CAS RN: 14938-35-3

Description

Synthesis Analysis

The synthesis of compounds related to 4-Pentylphenol involves various chemical reactions aimed at introducing or modifying the pentyl group on the phenol ring. An example of such synthesis is the improved and straightforward synthesis of (4-ethenylphenyl)diphenyl methanol, a monomer used in the preparation of trityl functionalized polystyrene containing a flexible tetrahydrofuran cross-linker, giving rise to a suitable support for solid-phase organic synthesis (Manzotti, Reger, & Janda, 2000).

Molecular Structure Analysis

The molecular structure of this compound derivatives can exhibit polymorphism, as demonstrated by the compound 4-n-pentylphenyl-4′-n-butyloxythiobenzoate (4OS5), which crystallizes from methanol and hexane to reveal two polymorph forms in the crystalline state. The differences in the conformation of the butyloxy chain between these polymorphs highlight the versatility and complexity of this compound's molecular structure (Ossowska-Chruściel, Karczmarzyk, & Chruściel, 2002).

Chemical Reactions and Properties

This compound and its derivatives participate in various chemical reactions, indicating their broad chemical properties. For instance, the synthesis and biological activity of 4-tert-pentylphenoxypropyl derivatives described in a study show the compound's utility as histamine H3 receptor ligands and monoamine oxidase B inhibitors, revealing its significant biological activity and potential for medicinal chemistry applications (Łażewska et al., 2018).

Physical Properties Analysis

The physical properties of this compound derivatives can be influenced by the central metal atom in metallophthalocyanine complexes. These complexes containing 4-pentylphenylethynyl substituents exhibit significant photoelectric performance, demonstrating the importance of the molecular structure on the physical properties of these compounds (Yenilmez et al., 2021).

Chemical Properties Analysis

The chemical properties of this compound can be explored through the synthesis of related compounds, such as the facile and highly diastereoselective formation of novel pentacyclic scaffolds via direct anodic oxidation. This process demonstrates the compound's ability to undergo oxidative trimerization, leading to unique structural motifs (Malkowsky et al., 2006).

Scientific Research Applications

• Environmental Toxicology : 4-Pentylphenol's estrogenic effects, such as abnormal sexual differentiation and reproductive impairment in fish species like medaka (Oryzias latipes), have been studied extensively. These effects are significant at lower concentrations than those causing lethal or sublethal toxicity (Seki et al., 2003).

• Chemical Monitoring and Fate : Research has focused on the environmental monitoring of this compound, particularly in water treatment plants and surface waters. Its detection patterns suggest different sources and pathways compared to other alkylphenols (Janousek et al., 2020).

• Biochemical Studies : Compounds related to this compound, isolated from organisms like ascidians, have shown potential biological activities, including inhibition of cell division and cytotoxicity against cancer cells (Rob et al., 2011).

• Genetic Impact on Fish : The influence of this compound on the gene expression of P450 11β-hydroxylase in fish gonads has been explored, revealing potential mechanisms for its estrogenic effects and impact on sexual differentiation in species like medaka (Yokota et al., 2005).

• Endocrine Disruption in Aquatic Life : Various studies have looked into the endocrine-disrupting effects of this compound in different fish species, showing how exposure can lead to changes in sexual differentiation and development (Gimeno et al., 1997).

• Analytical Chemistry : Techniques like dual stir bar sorptive extraction coupled with thermal desorption-gas chromatography-mass spectrometry have been developed for determining this compound in human tissues, highlighting its relevance in human health studies (Pastor-Belda et al., 2020).

Safety and Hazards

4-Pentylphenol is classified as Acute Tox. 3 Oral - Aquatic Chronic 2 - Eye Irrit. 2 - Skin Irrit. 2. It is toxic if swallowed, causes skin irritation, causes serious eye irritation, and is toxic to aquatic life with long-lasting effects. It is recommended to avoid contact with skin, eyes, or clothing, and not to release it into the environment.

Mechanism of Action

Biochemical Pathways

Phenolic compounds are known to interact with various biochemical pathways, but the exact pathways and downstream effects influenced by 4-Pentylphenol require further investigation .

Result of Action

Some studies suggest that phenolic compounds can induce oxidative stress in cells , but the specific effects of this compound at the molecular and cellular levels need further investigation.

Q & A

Q1: How does 4-Pentylphenol exert its estrogenic effects?

A1: this compound exhibits estrogenic activity primarily through its interaction with the estrogen receptor (ER) []. This binding disrupts normal estrogen signaling pathways, leading to downstream effects such as altered gene expression and hormonal imbalance. Studies have shown that this compound can induce the expression of Calbindin-D (CaBP9K 9K) mRNA, a biomarker for estrogenic activity, in the uteri of ovariectomized rats []. This suggests that this compound can mimic the effects of estrogen in biological systems.

Q2: What is the relationship between the structure of this compound and its estrogenic potency?

A2: Research suggests that the size and structure of the alkyl group attached to the phenol ring play a crucial role in determining the estrogenic potency of alkylphenols []. Compounds with bulky alkyl groups or a higher number of carbon atoms, such as 4-nonylphenol and 4- t-octylphenol, generally possess higher estrogenic capacity compared to those with smaller alkyl groups like this compound []. This highlights the importance of structural features in influencing the biological activity of these compounds.

Q3: What are the immunological effects of this compound exposure?

A3: Studies have shown that this compound can negatively impact immune function, specifically within murine splenic lymphocytes [, ]. Exposure to this compound has been linked to decreased splenocyte viability, reduced T-lymphocyte populations, and suppressed production of cytokines (interleukin-2 and interleukin-4) and granzyme-B []. These findings suggest a potential for immunosuppressive effects following this compound exposure.

Q4: Can natural products mitigate the immunotoxicity induced by this compound?

A4: Research indicates that walnut polyphenol extract (WPE) can attenuate the immunotoxicity induced by this compound in murine splenic lymphocytes []. WPE treatment was shown to enhance splenocyte proliferation, increase T lymphocyte populations, and restore cytokine and granzyme-B production in cells exposed to this compound []. This protective effect is attributed to the antioxidant properties of WPE, which help counteract the oxidative stress induced by this compound.

Q5: How can this compound be analyzed in environmental samples?

A5: Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the determination of this compound and other phenolic compounds in environmental matrices like soil []. This method involves extraction of the analytes from the sample matrix, often using a technique like Soxhlet extraction, followed by derivatization to enhance their volatility and detectability. The derivatized analytes are then separated and detected by GC-MS, allowing for their identification and quantification.

Q6: Are there any alternative analytical methods for detecting this compound at low concentrations?

A6: Microchip electrophoresis coupled with gold nanoparticle (AuNP) preconcentration and electrochemical detection has been explored as a sensitive and direct method for analyzing trace levels of this compound and other endocrine disruptors []. This approach leverages the unique properties of AuNPs to enhance the preconcentration and separation of target analytes on a microchip platform. Detection limits in the femtomolar range have been reported for this compound using this method [].

Q7: How is this compound used in the study of liquid crystal systems?

A7: this compound is often employed as a co-surfactant in liquid crystal systems, particularly in combination with 5-phenylvalerate and toluene [, , ]. Research has focused on understanding the phase behavior of these systems, particularly the formation and characteristics of lamellar liquid crystalline phases [, ]. The evaporation path of these emulsions has also been investigated to understand how the composition of the liquid crystal changes during the evaporation process [, ]. These studies provide valuable insights into the behavior and properties of liquid crystal systems relevant to various applications.